Cas no 27313-86-6 (Corypalmine)

• Product Name: Corypalmine
• CAS No: 27313-86-6
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 264270
• PubChem ID: 185605
• Update Time: 2025-08-05

Corypalmine Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenzo[a,g]quinolizin-3-ol,5,8,13,13a-tetrahydro-2,9,10-trimethoxy-
• 2,9,10-Trimethoxy-5,8,13,13a-tetrahydro-6H-isoquinolino[3,2-a]iso quinolin-3-ol
• Corypalmine
• (+/-)-Corypalmine
• 2,9,10-Trimethoxy-5,8,13,13a-tetrahydro-6H-isoquino[3,2-a]isoquinolin-3-ol
• 2,9,10-trimethoxy-berbin-3-ol
• d,l-Corypalmin
• dl-Corypalmine
• dl-Tetrahydrojatrorrhizine
• rac-2,9,10-trimethoxy-berbin-3-ol
• Tetrahydrojateorrhizine
• Tetrahydrojatrorrhin
• Tetrahydrojatrorrhizine
• 5,8,13,13a-Tetrahydro-2,9,10-trimethoxy-6H-dibenzo[a,g]quinolizin-3-ol
• (R,S)-Tetrahydrojatrorrhizine
• (±)-Corypalmine
• (±)-Discretinine
• (+/-)-TETRAHYDROJATTARRIHIZINE
• (R)-(+)-Corypalmine
• ( inverted exclamation markA)-Corypalmine
• Corypalmine, (+/-)-
• BMCZTYDZHNTKPR-UHFFFAOYSA-N
• AK668438
• 063T542
• Q27263256
• Isoquino[2,1-b]isoqu
• NoName_4241
• FT-0688342
• Isoquino[2,1-b]isoquinoline, 4b,5,10,10a,11,12-hexahydro-2-hydroxy-3,8,9-tris(methoxy)-
• 2,9,10-trimethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-3-ol
• 2,9,10-trimethoxyberbin-3-ol
• Discretinine
• (invertedexclamationmarkA)-Corypalmine
• 2, 9, 10-trimethoxy-6, 8, 13, 13a-tetrahydro-5H-isoquinolino[2, 1-b]isoquinolin-3-ol
• CORYPALMINE DL-FORM [MI]
• FT-0624069
• Corypalmin; Corypalmine; Corypalmine, (-)-; l-Tetrahydrojatrorrhizine
• UNII-60ZPV7979L
• C74412
• 6H-Dibenzo(a,g)quinolizin-3-ol, 5,8,13,13a-tetrahydro-2,9,10-trimethoxy-
• (+/-)-DISCRETININE
• 27313-86-6
• AS-72901
• B0005-129029
• 13063-54-2
• 6H-Dibenzo[a,g]quinolizin-3-ol, 5,8,13,13a-tetrahydro-2,9,10-trimethoxy-
• AKOS030633010
• 5,8,13,13A-TETRAHYDRO-2,9,10-TRIMETHOXY-6H-DIBENZO(A,G)QUINOLIZIN-3-OL
• CS-0009677
• DTXSID30903555
• 6018-40-2
• (+/-)-TETRAHYDROJATRORRHIZINE
• 2,9,10-Trimethoxy-5,8,13,13a-tetrahydro-6H-isoquino[3,2-a]isoquinolin-3-ol #
• AKOS000277451
• SCHEMBL231003
• 60ZPV7979L
• 3,4,11-trimethoxy-7,8,12b,13-tetrahydro-5H-6-azatetraphen-10-ol
• HY-N0654
• DA-68074

• MDL： MFCD00239466
• Inchi： 1S/C20H23NO4/c1-23-18-5-4-12-8-16-14-10-19(24-2)17(22)9-13(14)6-7-21(16)11-15(12)20(18)25-3/h4-5,9-10,16,22H,6-8,11H2,1-3H3
• InChI Key： BMCZTYDZHNTKPR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC2=C1CN1CCC3C=C(C(=CC=3C1C2)OC)O)OC

Computed Properties

• Exact Mass: 341.16300
• Monoisotopic Mass: 341.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 341.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 51.2

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 216-217 ºC
• Boiling Point: 501.2°C at 760 mmHg
• Flash Point: 256.9°C
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 51.16000
• LogP: 3.01140

Corypalmine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD748752)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives

Additional information on Corypalmine

Professional Introduction to Corypalmine (CAS No. 27313-86-6)

Corypalmine, a naturally occurring alkaloid, is a compound of significant interest in the field of pharmaceutical research and development. With the CAS number 27313-86-6, this molecule has garnered attention for its unique chemical structure and potential biological activities. The compound belongs to the family of isoquinoline alkaloids, which are known for their diverse pharmacological properties. In recent years, advancements in chemical biology and medicinal chemistry have highlighted the therapeutic potential of Corypalmine, particularly in the context of neurodegenerative diseases and cancer research.

The chemical structure of Corypalmine (CAS No. 27313-86-6) features a complex framework with multiple chiral centers, making it a challenging yet rewarding subject for synthetic chemists. The molecule's unique stereochemistry contributes to its distinct pharmacological profile, which has been the focus of numerous studies aimed at elucidating its mechanism of action. Recent research has demonstrated that Corypalmine exhibits potent effects on various biological pathways, including those involved in cell signaling and neurotransmitter regulation.

In the realm of neurodegenerative diseases, Corypalmine has shown promise as a potential therapeutic agent. Studies have indicated that it may help modulate the activity of key enzymes and receptors implicated in conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with specific targets in the brain makes it an attractive candidate for further investigation. Additionally, preclinical trials have suggested that Corypalmine may possess neuroprotective properties, offering a beacon of hope for patients suffering from these debilitating conditions.

Beyond its applications in neurology, Corypalmine (CAS No. 27313-86-6) has also been explored for its anti-cancer potential. Research has revealed that the compound can induce apoptosis in various cancer cell lines by disrupting critical cellular processes such as DNA replication and cell cycle progression. The molecular mechanisms underlying these effects are still under investigation, but preliminary findings suggest that Corypalmine may serve as a valuable lead compound for the development of novel anticancer therapies.

The synthesis of Corypalmine presents significant challenges due to its intricate structure. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Researchers have employed innovative techniques such as asymmetric synthesis and biocatalysis to enhance the efficiency and yield of Corypalmine production. These developments not only facilitate further research but also pave the way for potential clinical applications.

The pharmacokinetic properties of Corypalmine are another area of active investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Initial studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profile, which are essential for formulating effective drug candidates. Further research is needed to fully characterize these properties and to explore potential modifications that could enhance the drug-like characteristics of Corypalmine.

In conclusion, Corypalmine (CAS No. 27313-86-6) is a fascinating compound with significant therapeutic potential in multiple areas of medicine. Its unique chemical structure and diverse biological activities make it a compelling subject for further research. As our understanding of its pharmacological properties continues to grow, so too does the promise that Corypalmine holds for improving human health and treating some of the most challenging diseases faced by society today.